![molecular formula C13H21BrO2Si B1372382 (3-Bromo-4-methoxyphenoxy)(tert-butyl)dimethylsilane CAS No. 1133116-37-6](/img/structure/B1372382.png)
(3-Bromo-4-methoxyphenoxy)(tert-butyl)dimethylsilane
Overview
Description
“(3-Bromo-4-methoxyphenoxy)(tert-butyl)dimethylsilane” is a chemical compound that is used in scientific research . It exhibits unique properties, enabling its application in various fields such as organic synthesis and material science.
Molecular Structure Analysis
The molecular structure of “this compound” contains a total of 38 bonds; 17 non-H bonds, 6 multiple bonds, 4 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, and 1 aromatic ether .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 301.3 . The IUPAC name for this compound is “(3-bromo-4-methylphenoxy) (tert-butyl)dimethylsilane” and its Inchi Code is "1S/C13H21BrOSi/c1-10-7-8-11 (9-12 (10)14)15-16 (5,6)13 (2,3)4/h7-9H,1-6H3" .Scientific Research Applications
Catalysis and Synthetic Chemistry
One area where (3-Bromo-4-methoxyphenoxy)(tert-butyl)dimethylsilane is used is in catalysis and synthetic chemistry. For instance, in a study by Demircan (2014), related compounds were utilized in palladium-catalyzed intra/intermolecular cascade cross-couplings, which are critical in producing complex organic structures (Demircan, 2014).
Nanoparticle Fabrication and Photonic Applications
The compound is also significant in the field of nanotechnology and photonics. Fischer et al. (2013) discussed the use of related compounds in creating enhanced brightness emission-tuned nanoparticles from heterodifunctional polyfluorene building blocks. These are crucial for developing advanced materials with specific optical properties (Fischer, Baier, & Mecking, 2013).
Molecular Electronics
In molecular electronics, Stuhr-Hansen et al. (2005) identified that simple and accessible aryl bromides, similar to this compound, serve as useful building blocks for thiol end-capped molecular wires. This highlights its importance in the synthesis of materials for electronic applications (Stuhr-Hansen et al., 2005).
Organic Optoelectronic Applications
Hu et al. (2013) demonstrated the use of related compounds in the synthesis of organic optoelectronic devices like organic light-emitting devices (OLEDs). The study emphasizes the role of such compounds in developing new materials for optoelectronic applications (Hu et al., 2013).
Safety and Hazards
properties
IUPAC Name |
(3-bromo-4-methoxyphenoxy)-tert-butyl-dimethylsilane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21BrO2Si/c1-13(2,3)17(5,6)16-10-7-8-12(15-4)11(14)9-10/h7-9H,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKBPSFFWSZBFER-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OC1=CC(=C(C=C1)OC)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21BrO2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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